Cas no 2228388-17-6 (3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid
• CAS No: 2228388-17-6
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 5894296
• PubChem ID: 165676500
• Update Time: 2025-05-19

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid
• 2228388-17-6
• 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-methoxy-3-methylbutanoic acid
• EN300-1882510

• Inchi： 1S/C16H29NO5/c1-15(2,3)22-14(20)17-9-7-8-11(10-17)16(4,5)12(21-6)13(18)19/h11-12H,7-10H2,1-6H3,(H,18,19)
• InChI Key： LUZIPOUOGSTTTB-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid

Comprehensive Analysis of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid (CAS No. 2228388-17-6)

The compound 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid (CAS No. 2228388-17-6) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring and a tert-butoxy carbonyl (Boc) protecting group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and development.

One of the key features of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid is its role as a building block for peptidomimetics and small-molecule inhibitors. The presence of the Boc group ensures stability during synthetic processes, while the methoxy and methyl substituents contribute to its stereochemical properties. This compound is particularly relevant in the context of targeted drug delivery and enzyme inhibition, topics that are currently trending in biomedical research.

In recent years, the demand for custom synthesis and high-purity intermediates like CAS No. 2228388-17-6 has surged, driven by advancements in precision medicine and biologics. The compound's compatibility with solid-phase peptide synthesis (SPPS) and its potential applications in cancer therapeutics have made it a subject of intense study. Additionally, its physicochemical properties, such as solubility and stability under various conditions, are critical for optimizing formulation strategies.

The synthesis of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid involves multi-step organic reactions, including protection-deprotection sequences and stereoselective transformations. These processes highlight the importance of green chemistry principles, a hot topic in modern chemical manufacturing. Researchers are exploring eco-friendly solvents and catalysts to improve the sustainability of producing such intermediates.

From a commercial perspective, CAS No. 2228388-17-6 is gaining traction in the contract research organization (CRO) and pharmaceutical outsourcing markets. Its applications extend to protease inhibitor development and GPCR-targeted therapies, aligning with the growing focus on personalized healthcare. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with stringent regulatory standards.

In conclusion, 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-methoxy-3-methylbutanoic acid represents a cutting-edge tool for medicinal chemists and material scientists. Its structural complexity and functional diversity make it a standout candidate for addressing challenges in drug design and biomolecular engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutics.